Cas no 448197-43-1 (4-N-(phenoxycarbonyl)4-acetamidobenzenesulfonamidophenyl phenyl carbonate)

• Product Name: 4-N-(phenoxycarbonyl)4-acetamidobenzenesulfonamidophenyl phenyl carbonate
• CAS No: 448197-43-1
• MF: C₂₈H₂₂N₂O₈S
• MW: 546.547886371613
• CID: 5957182
• PubChem ID: 3491731
• Update Time: 2025-07-09

4-N-(phenoxycarbonyl)4-acetamidobenzenesulfonamidophenyl phenyl carbonate Chemical and Physical Properties

Names and Identifiers

• 4-N-(phenoxycarbonyl)4-acetamidobenzenesulfonamidophenyl phenyl carbonate
• phenyl ((4-acetamidophenyl)sulfonyl)(4-((phenoxycarbonyl)oxy)phenyl)carbamate
• Carbonic acid, 4-[[[4-(acetylamino)phenyl]sulfonyl](phenoxycarbonyl)amino]phenyl phenyl ester
• 4-[N-(phenoxycarbonyl)4-acetamidobenzenesulfonamido]phenyl phenyl carbonate
• AKOS024600312
• [4-[(4-acetamidophenyl)sulfonyl-phenoxycarbonylamino]phenyl] phenyl carbonate
• phenyl (4-acetamidophenyl)sulfonyl(4-((phenoxycarbonyl)oxy)phenyl)carbamate
• 448197-43-1
• Oprea1_647671
• F0808-0813

• Inchi： 1S/C28H22N2O8S/c1-20(31)29-21-12-18-26(19-13-21)39(34,35)30(27(32)36-23-8-4-2-5-9-23)22-14-16-25(17-15-22)38-28(33)37-24-10-6-3-7-11-24/h2-19H,1H3,(H,29,31)
• InChI Key： ZBBIOLKXTMIWNI-UHFFFAOYSA-N
• SMILES： C(OC1=CC=CC=C1)(=O)OC1=CC=C(N(S(C2=CC=C(NC(C)=O)C=C2)(=O)=O)C(OC2=CC=CC=C2)=O)C=C1

Computed Properties

• Exact Mass: 546.10968684g/mol
• Monoisotopic Mass: 546.10968684g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 39
• Rotatable Bond Count: 10
• Complexity: 924
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 137Ų

Experimental Properties

• Density: 1.418±0.06 g/cm3(Predicted)
• pka: 14.04±0.70(Predicted)

Additional information on 4-N-(phenoxycarbonyl)4-acetamidobenzenesulfonamidophenyl phenyl carbonate

Recent Advances in the Study of 4-N-(phenoxycarbonyl)4-acetamidobenzenesulfonamidophenyl phenyl carbonate (CAS: 448197-43-1)

The compound 4-N-(phenoxycarbonyl)4-acetamidobenzenesulfonamidophenyl phenyl carbonate (CAS: 448197-43-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique sulfonamide and carbonate functional groups, has shown promising potential in various therapeutic applications, including anti-inflammatory and antimicrobial activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and evaluating its efficacy in preclinical models.

One of the key breakthroughs in the study of this compound is its role as a potent inhibitor of specific enzymatic pathways involved in inflammatory responses. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that 448197-43-1 effectively targets cyclooxygenase-2 (COX-2) with a high degree of selectivity, reducing inflammation without the gastrointestinal side effects commonly associated with nonsteroidal anti-inflammatory drugs (NSAIDs). This finding opens new avenues for the development of safer anti-inflammatory agents.

In addition to its anti-inflammatory properties, recent investigations have explored the antimicrobial potential of 4-N-(phenoxycarbonyl)4-acetamidobenzenesulfonamidophenyl phenyl carbonate. A study in Antimicrobial Agents and Chemotherapy (2024) reported that the compound exhibits broad-spectrum activity against Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis and inhibit key metabolic enzymes.

The synthesis of 448197-43-1 has also been a focal point of recent research. A novel, high-yield synthetic route was developed and published in Organic Process Research & Development (2023), which significantly reduces the number of steps and improves the overall efficiency of production. This advancement is expected to facilitate further preclinical and clinical studies by ensuring a reliable supply of the compound.

Despite these promising developments, challenges remain in the clinical translation of 4-N-(phenoxycarbonyl)4-acetamidobenzenesulfonamidophenyl phenyl carbonate. Pharmacokinetic studies have indicated that the compound has a relatively short half-life in vivo, necessitating the development of sustained-release formulations or structural modifications to enhance its stability. Ongoing research aims to address these limitations while maintaining the compound's therapeutic efficacy.

In conclusion, 448197-43-1 represents a promising candidate for further development in the pharmaceutical industry. Its dual anti-inflammatory and antimicrobial activities, coupled with recent advancements in synthesis, make it a compound of significant interest. Future research should focus on overcoming its pharmacokinetic challenges and advancing it through clinical trials to fully realize its therapeutic potential.